2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate

• IUPAC Name: 2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethyl 4-fluorobenzoate
• InChI: InChI=1S/C16H13FN2O4S/c17-12-7-5-11(6-8-12)16(20)23-10-9-18-15-13-3-1-2-4-14(13)24(21,22)19-15/h1-8H,9-10H2,(H,18,19)
• InChI Key: MYLSIDFLAJQEAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCCOC(=O)C3=CC=C(C=C3)F)NS2(=O)=O
• Molecular Formula: C16H13FN2O4S
• Molecular Weight: 348.4 g/mol

Description

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate, also known as DBIBB, is a chemical compound with potential applications in scientific research. It is a member of the benzisothiazolone family, which has been shown to have various biological activities.

Mechanism of Action

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate inhibits the activity of PTP1B and HDACs by binding to their active sites. This binding prevents the enzymes from carrying out their normal functions, leading to the observed biological effects.
Biochemical and Physiological Effects:
2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate has been shown to improve insulin sensitivity and glucose uptake in cells and animal models, suggesting potential therapeutic applications for diabetes and obesity. It has also been shown to inhibit the growth of cancer cells and induce cell death in vitro and in vivo, suggesting potential anticancer applications.

Advantages and Limitations for Lab Experiments

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate is a relatively small molecule that can be easily synthesized in the lab. It has been shown to have potent biological activity at low concentrations, making it a useful tool for studying the biological processes it modulates. However, its low yield and potential toxicity at high concentrations may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate. One direction is to further explore its potential therapeutic applications for diabetes and obesity. This could involve testing its efficacy and safety in animal models and clinical trials. Another direction is to further explore its potential anticancer properties and develop it into a cancer therapeutic agent. This could involve testing its efficacy and safety in animal models and clinical trials, as well as exploring its potential synergistic effects with other anticancer agents.
Conclusion:
In conclusion, 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate is a chemical compound with potential applications in scientific research. Its ability to modulate certain biological processes makes it a useful tool for studying these processes and a potential therapeutic agent for diabetes, obesity, and cancer. Further research is needed to fully explore its potential applications and develop it into a safe and effective therapeutic agent.

Synthesis Methods

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate can be synthesized by reacting 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. This intermediate compound is then reacted with 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethanol in the presence of triethylamine to form 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate. The yield of this reaction is typically around 50%.

Scientific Research Applications

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate has potential applications in scientific research due to its ability to modulate certain biological processes. It has been shown to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a role in insulin signaling and glucose metabolism. This inhibition can lead to improved insulin sensitivity and glucose uptake, making 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate a potential therapeutic agent for diabetes and obesity.
2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate has also been shown to have anticancer properties. It inhibits the activity of histone deacetylases (HDACs), enzymes that play a role in gene expression and cancer development. This inhibition can lead to increased expression of tumor suppressor genes and decreased expression of oncogenes, making 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 4-fluorobenzoate a potential anticancer agent.